2,2'-Azobis(2-methylpropionitrile) 2,2'-Azobis(2-methylpropionitrile) Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
Brand Name: Vulcanchem
CAS No.: 78-67-1
VCID: VC20847169
InChI: InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3
SMILES: CC(C)(C#N)N=NC(C)(C)C#N
Molecular Formula: C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4
Molecular Weight: 164.21 g/mol

2,2'-Azobis(2-methylpropionitrile)

CAS No.: 78-67-1

Cat. No.: VC20847169

Molecular Formula: C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4

Molecular Weight: 164.21 g/mol

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2,2'-Azobis(2-methylpropionitrile) - 78-67-1

Specification

Description Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
CAS No. 78-67-1
Molecular Formula C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4
Molecular Weight 164.21 g/mol
IUPAC Name 2-(2-cyanopropan-2-yldiazenyl)-2-methylpropanenitrile
Standard InChI InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3
Standard InChI Key OZAIFHULBGXAKX-UHFFFAOYSA-N
SMILES CC(C)(C#N)N=NC(C)(C)C#N
Canonical SMILES CC(C)(C#N)N=NC(C)(C)C#N
Colorform CRYSTALS FROM ETHANOL + WATER
WHITE POWDER
Melting Point 101.5 °C
221 °F (105 °C)

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